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Compound Focus: Conteltinib

CAS No.: 1384860-29-0

Cat. No.: S524211

Core Drug Facts

The table below summarizes the key information about Conteltinib.

Attribute Description

Generic Name Conteltinib [1]

Code Name CT-707, SY-707 [2] [3]

Drug Class Small molecule, Multi-kinase inhibitor [2] [4]

Primary Mechanisms ALK inhibitor, FAK inhibitor, PYK2 inhibitor [5] [6]
Chemical Formula C32Ha5No0sS [1]
CAS Registry Number  1384860-29-0 [1]

Current Status Phase Il clinical trials for ALK-positive NSCLC and pancreatic cancer [7] [3]

Mechanism of Action and Key Targets
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Conteltinib functions as a potent ATP-competitive inhibitor, primarily targeting ALK and key components

of the FAK signaling pathway [8] [5] [6].

Downstream Signaling Pathways
(PI3K/AKT, RAS/MEK/ERK, JAK/STAT)

Cellular Effects
(Reduced proliferation,

Increased apoptosis,
Inhibited migration)

Click to download full resolution via product page

Conteltinib's multi-target inhibition of ALK, FAK, and Pyk2 impacts key oncogenic signaling pathways.

Quantitative Activity and Clinical Evidence

In Vitro and Preclinical Activity

Conteltinib exhibits strong inhibitory activity at the molecular and cellular level [5] [9].

Target  ICso (NM) Experimental Context

FAK 1.6 nM In vitro kinase assay [5] [9]
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Target ICso (NM) Experimental Context
ALK 16 nM Enzymatic assays; ~10x more potent than Crizotinib [8] [10]

Pyk2 Information Not Specified Also inhibited, but less potently than ALK [8] [6]

Clinical Efficacy in ALK-Positive NSCLC

A phase I study demonstrated conteltinib's anti-tumor activity in patients with advanced ALK-positive
NSCLC [8] [10].

) . Overall Response Rate Median Progression-Free Survival
Patient Population
(ORR) (PFS)
ALK TKI-Naive (n=39) 64.1% 15.9 months
Crizotinib-Pretreated 33.3% 6.73 months

(n=21)

Safety and Tolerability Profile

Conteltinib has a manageable safety profile [8] [10]. The most common treatment-related adverse events

(TRAES) in the phase I study were:

Diarrhea (71.9%)

Elevated serum creatinine (45.3%)

Elevated aspartate aminotransferase (39.1%)
Nausea (37.5%)

Most adverse events were low-grade, with only 14.1% of patients experiencing grade 3 or higher TRAEs
[10]. The maximum tolerated dose was not reached, and the recommended Phase 2 dose was established as
600 mg once daily for ALK TKI-naive patients and 300 mg twice daily for crizotinib-pretreated patients [8]
[10].
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Detailed Experimental Protocols

For researchers, key experimental methodologies from the literature are summarized below.

In Vitro Kinase Assay

This protocol is used to determine the ICso value of Conteltinib against FAK [5] [9].

¢ Reaction Setup: Conduct kinase reactions using purified FAK kinase domain.

e Compound Incubation: Pre-incubate Conteltinib with the kinase enzyme at varying concentrations.
e ATP & Substrate Addition: Initiate the reaction by adding ATP and a substrate peptide.

¢ Detection: Measure phosphorylation levels of the substrate, typically using a luminescence-based

method.
o Data Analysis: Plot inhibition percentage versus inhibitor concentration to calculate the ICso value.

Cell Viability Assay (MTT/XTT)

This cell-based assay evaluates the compound's anti-proliferative effects [9].

e Cell Plating: Seed human cancer cell lines (e.g., hepatocellular carcinoma HepG2, Bel-7402) in 96-
well plates.

¢ Dosing: Treat cells with a concentration gradient of Conteltinib for 72 hours.

¢ Viability Measurement: Add MTT or XTT reagent and incubate. Measure the absorbance of the
formed formazan product.

¢ ICso Calculation: Determine the compound concentration that reduces cell viability by 50%.

Current Development Status and Future Directions

Conteltinib's development status across different indications is shown below [2] [3].
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Conteltinib's clinical development pipeline, with advanced phases for oncology indications.

Conteltinib is positioned as a promising multi-kinase inhibitor with a compelling efficacy and safety profile.
Its dual targeting of ALK and FAK pathways provides a unique therapeutic approach, particularly for

overcoming resistance in ALK-positive NSCLC.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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